Cas no 54350-54-8 (3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-PENTADECAOXAHEPTAPENTACONTAN-1-OL)

3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-PENTADECAOXAHEPTAPENTACONTAN-1-OL structure
54350-54-8 structure
Product Name:3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-PENTADECAOXAHEPTAPENTACONTAN-1-OL
CAS No:54350-54-8
MF:C42H86O16
MW:847.122656345367
CID:3291237
PubChem ID:9832723
Update Time:2025-04-21

3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-PENTADECAOXAHEPTAPENTACONTAN-1-OL Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-PENTADECAOXAHEPTAPENTACONTAN-1-OL
    • PolidocanolImpurity7
    • 54350-54-8
    • NS00014610
    • DTXSID10431407
    • Inchi: 1S/C42H86O16/c1-2-3-4-5-6-7-8-9-10-11-13-44-15-17-46-19-21-48-23-25-50-27-29-52-31-33-54-35-37-56-39-41-58-42-40-57-38-36-55-34-32-53-30-28-51-26-24-49-22-20-47-18-16-45-14-12-43/h43H,2-42H2,1H3
    • InChI Key: VFZBRAARIDAFGK-UHFFFAOYSA-N
    • SMILES: C(O)COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 890.61780140Da
  • Monoisotopic Mass: 890.61780140Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 58
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 168Ų
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